4,5-Dihydro-N-(4-Chloro-2-hydroxyphenyl)-2-methyl-3-furancarboxamide
Overview
Description
4,5-Dihydro-N-(4-Chloro-2-hydroxyphenyl)-2-methyl-3-furancarboxamide, or 4,5-DHP-2-MFC, is a small molecule that has been studied for its potential applications in scientific research. 4,5-DHP-2-MFC is a member of the furancarboxamide family, which is a class of compounds with unique properties that have been used in a variety of scientific applications.
Scientific Research Applications
4,5-DHP-2-MFC has been studied for its potential applications in scientific research. It has been used as a model compound for the study of drug metabolism, as it is easily metabolized by the liver. Additionally, 4,5-DHP-2-MFC has been used in the study of enzyme inhibition, as it is a potent inhibitor of the enzyme cytochrome P450. It has also been used in the study of drug-drug interactions, as it can interact with other drugs in the body to produce unexpected effects.
Mechanism of Action
The mechanism of action of 4,5-DHP-2-MFC is not fully understood. However, it is known that 4,5-DHP-2-MFC is metabolized by the liver, and it is thought that this process is mediated by the enzyme cytochrome P450. Additionally, 4,5-DHP-2-MFC can interact with other drugs in the body, leading to unexpected effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,5-DHP-2-MFC are not well understood. However, it is known that 4,5-DHP-2-MFC is metabolized by the liver, and it is thought that this process is mediated by the enzyme cytochrome P450. Additionally, 4,5-DHP-2-MFC can interact with other drugs in the body, leading to unexpected effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4,5-DHP-2-MFC in lab experiments include its ability to be easily synthesized, its ability to be easily metabolized by the liver, and its potential to interact with other drugs in the body. The limitations of using 4,5-DHP-2-MFC in lab experiments include its lack of understanding of its mechanism of action, its potential for unexpected effects, and its lack of specific biochemical and physiological effects.
Future Directions
Future research on 4,5-DHP-2-MFC should focus on further understanding its mechanism of action, its biochemical and physiological effects, and its potential for drug-drug interactions. Additionally, further research should focus on exploring the potential applications of 4,5-DHP-2-MFC in drug metabolism, enzyme inhibition, and other areas of scientific research.
properties
IUPAC Name |
N-(4-chloro-2-hydroxyphenyl)-5-methyl-2,3-dihydrofuran-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO3/c1-7-9(4-5-17-7)12(16)14-10-3-2-8(13)6-11(10)15/h2-3,6,15H,4-5H2,1H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLWDSAALCARDQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(CCO1)C(=O)NC2=C(C=C(C=C2)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10704466 |
Source
|
| Record name | N-(4-Chloro-2-hydroxyphenyl)-2-methyl-4,5-dihydrofuran-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10704466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dihydro-N-(4-Chloro-2-hydroxyphenyl)-2-methyl-3-furancarboxamide | |
CAS RN |
1092352-93-6 |
Source
|
| Record name | N-(4-Chloro-2-hydroxyphenyl)-4,5-dihydro-2-methyl-3-furancarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1092352-93-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(4-Chloro-2-hydroxyphenyl)-2-methyl-4,5-dihydrofuran-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10704466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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